Cas no 2549039-19-0 (N-(3-chlorophenyl)-2-4-(methoxymethyl)piperidin-1-ylacetamide; oxalic acid)

• Product Name: N-(3-chlorophenyl)-2-4-(methoxymethyl)piperidin-1-ylacetamide; oxalic acid
• CAS No: 2549039-19-0
• MF: C₁₇H₂₃ClN₂O₆
• MW: 386.827324151993
• CID: 5359435
• Update Time: 2025-06-25

N-(3-chlorophenyl)-2-4-(methoxymethyl)piperidin-1-ylacetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetamide, N-(3-chlorophenyl)-4-(methoxymethyl)-, ethanedioate (1:1)
• N-(3-chlorophenyl)-2-4-(methoxymethyl)piperidin-1-ylacetamide; oxalic acid

• Inchi： 1S/C15H21ClN2O2.C2H2O4/c1-20-11-12-5-7-18(8-6-12)10-15(19)17-14-4-2-3-13(16)9-14;3-1(4)2(5)6/h2-4,9,12H,5-8,10-11H2,1H3,(H,17,19);(H,3,4)(H,5,6)
• InChI Key： QXYSHANFAAEBRD-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC(Cl)=C2)=O)CCC(COC)CC1.C(O)(=O)C(O)=O

Additional information on N-(3-chlorophenyl)-2-4-(methoxymethyl)piperidin-1-ylacetamide; oxalic acid

N-(3-chlorophenyl)-2-4-(methoxymethyl)piperidin-1-ylacetamide; Oxalic Acid: A Comprehensive Overview

The compound with CAS No 2549039-19-0, known as N-(3-chlorophenyl)-2-4-(methoxymethyl)piperidin-1-ylacetamide; oxalic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science.

N-(3-chlorophenyl)-2-4-(methoxymethyl)piperidin-1-ylacetamide is a derivative of acetamide, featuring a piperidine ring substituted with a methoxymethyl group and a chlorophenyl moiety. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound for studying molecular interactions and designing bioactive molecules. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases.

The oxalic acid component of this compound adds another layer of complexity, influencing its solubility, stability, and reactivity under various conditions. Oxalic acid is a dicarboxylic acid commonly found in biological systems, and its inclusion in this molecule enhances its potential for use in chelation therapy or as a precursor in the synthesis of other bioactive compounds.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(3-chlorophenyl)-2-4-(methoxymethyl)piperidin-1-ylacetamide; oxalic acid through multi-step reactions involving palladium-catalyzed couplings and stereo-selective ring formations. These methods not only improve the yield but also allow for precise control over the stereochemistry of the product, which is critical for its biological activity.

In terms of pharmacological applications, this compound has shown promise as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in amyloid-beta production, suggesting a potential role in mitigating neurodegenerative processes.

Moreover, the methoxymethyl group attached to the piperidine ring contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes. This property is particularly advantageous for drug delivery systems targeting central nervous system disorders.

The chlorophenyl moiety further modulates the electronic properties of the molecule, influencing its binding affinity to various receptors and enzymes. Recent computational studies have revealed that this group plays a critical role in stabilizing interactions with target proteins, thereby enhancing the compound's bioactivity.

In addition to its pharmacological applications, N-(3-chlorophenyl)-2-4-(methoxymethyl)piperidin-1-ylacetamide; oxalic acid has been explored for its potential use in materials science. Its unique structural features make it a candidate for designing advanced polymers or nanomaterials with tailored properties.

Current research efforts are focused on optimizing the synthesis of this compound to reduce costs and improve scalability for industrial applications. Green chemistry approaches are being employed to minimize waste and maximize atom economy during the synthesis process.

In conclusion, N-(3-chlorophenyl)-2-4-(methoxymethyl)piperidin-1-ylacetamide; oxalic acid represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and promising biological activity position it as a valuable tool for advancing both therapeutic development and materials innovation.